Cas no 1806859-35-7 (3-(Aminomethyl)-2-(difluoromethyl)-6-iodopyridine-5-acetic acid)

• Product Name: 3-(Aminomethyl)-2-(difluoromethyl)-6-iodopyridine-5-acetic acid
• CAS No: 1806859-35-7
• MF: C₉H₉F₂IN₂O₂
• MW: 342.081241369247
• CID: 4893362
• Update Time: 2025-10-31

3-(Aminomethyl)-2-(difluoromethyl)-6-iodopyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(difluoromethyl)-6-iodopyridine-5-acetic acid

• Inchi： 1S/C9H9F2IN2O2/c10-8(11)7-5(3-13)1-4(2-6(15)16)9(12)14-7/h1,8H,2-3,13H2,(H,15,16)
• InChI Key： NWLGUVAJVWIJAC-UHFFFAOYSA-N
• SMILES： IC1=C(CC(=O)O)C=C(CN)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: -1.8
• Topological Polar Surface Area: 76.2

Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-6-iodopyridine-5-acetic acid

Introduction to 3-(Aminomethyl)-2-(difluoromethyl)-6-iodopyridine-5-acetic acid (CAS No. 1806859-35-7)

3-(Aminomethyl)-2-(difluoromethyl)-6-iodopyridine-5-acetic acid, identified by the CAS number 1806859-35-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its biological activity and versatility in drug design. The presence of multiple functional groups, including an amino methyl group, a difluoromethyl group, and an iodine substituent, makes this molecule a promising candidate for further exploration in synthetic chemistry and drug development.

The aminomethyl group at the 3-position of the pyridine ring introduces a reactive site for nucleophilic substitution reactions, which can be exploited to form various bioconjugates and derivatives. This feature is particularly valuable in the design of targeted therapeutics, where specific interactions with biological targets are essential. Additionally, the difluoromethyl group at the 2-position is known to enhance metabolic stability and binding affinity, making it a common moiety in modern drug molecules. The iodopyridine core further contributes to the compound's reactivity, allowing for cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex molecular architectures.

The acetic acid moiety at the 5-position provides a carboxylic acid functional group, which can be further modified to introduce additional pharmacophores or used as a linker in drug conjugation strategies. This versatility makes 3-(Aminomethyl)-2-(difluoromethyl)-6-iodopyridine-5-acetic acid a valuable building block in medicinal chemistry. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

In recent years, there has been growing interest in the development of novel kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. Pyridine-based inhibitors have shown promise due to their ability to interact with ATP-binding pockets in kinases. The structural features of 3-(Aminomethyl)-2-(difluoromethyl)-6-iodopyridine-5-acetic acid, such as the iodine substituent and the amine group, make it an ideal candidate for designing such inhibitors. For instance, researchers have utilized this compound as a precursor in synthesizing small-molecule inhibitors that exhibit potent activity against mutant forms of kinases associated with resistance to current therapies.

Another area where this compound has shown potential is in the development of imaging agents for positron emission tomography (PET) scans. The iodine atom can be readily incorporated into radiolabeled compounds, allowing for non-invasive visualization of biological processes at the molecular level. This has significant implications for diagnostic applications, particularly in oncology and neurology. Studies have demonstrated that derivatives of 3-(Aminomethyl)-2-(difluoromethyl)-6-iodopyridine-5-acetic acid can be effectively labeled with radioactive isotopes such as iodine-123 or iodine-124, providing high-resolution images with minimal background noise.

The synthesis of 3-(Aminomethyl)-2-(difluoromethyl)-6-iodopyridine-5-acetic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of a halogenated pyridine precursor, followed by functionalization at multiple positions using established reaction protocols. The introduction of the amino methyl group often requires protective group strategies to prevent unwanted side reactions during subsequent modifications. The difluoromethyl group can be incorporated via halogen-metal exchange followed by quenching with a difluoromethanol derivative, showcasing the power of organometallic chemistry in constructing complex molecules.

The iodination step is particularly critical and requires careful optimization to achieve high yields while minimizing byproduct formation. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the iodine atom selectively at the desired position on the pyridine ring. These methods not only improve efficiency but also enhance scalability, making them suitable for large-scale production needs.

In conclusion,3-(Aminomethyl)-2-(difluoromethyl)-6-iodopyridine-5-acetic acid (CAS No. 1806859-35-7) is a versatile and highly functionalized compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel therapeutics and diagnostic agents. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to expand further, driving innovation across multiple disciplines within chemical biology and medicine.